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ABVN Thermal Hazard Data

The table below summarizes key thermal hazard parameters for ABVN (Azobis dimethylvaleronitrile) from

experimental studies, which are critical for risk assessment.

Parameter Value
Experimental
Condition

Measurement
Method

Apparent Exothermic Onset
Temp (T₀)

30-50 °C Dynamic scanning DSC [1]

Heat of Decomposition (ΔHd) 870 J/g -- DSC [2]

Maximum Temperature (Tmax) 243 °C Adiabatic condition VSP2 [2]

Maximum Pressure (Pmax) 475 psig Adiabatic condition VSP2 [2]

Maximum Self-Heating Rate 140.5 °C/min Adiabatic condition VSP2 [2]

Time to Maximum Rate (TMRad) 8.3 min (at 70
°C)

Adiabatic condition VSP2 [2]

Apparent Activation Energy (Eₐ) 127 kJ/mol Non-isothermal
analysis

Calculated [1]
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Experimental Protocols for Hazard Assessment

Here are detailed methodologies for key experiments cited in the data.

Differential Scanning Calorimetry (DSC)

Objective: Determine onset temperature (T₀), peak temperature (T_p), and heat of decomposition

(ΔH_d) [2] [1].
Procedure:

Place a small sample (1-5 mg) in a sealed, high-pressure crucible.
Perform a dynamic temperature scan (e.g., from 30°C to 300°C) at a constant heating rate

(e.g., 4°C/min).
Maintain an inert purge gas (e.g., Nitrogen) flow over the sample.

Record the heat flow versus temperature. The onset of the exotherm is T₀, the peak is T_p, and
the area under the curve gives ΔH_d.

Critical Note: Using a small sample mass is vital to avoid heat and mass transfer limitations that can
skew results.

Vent Sizing Package 2 (VSP2)

Objective: Obtain adiabatic runaway reaction data under worst-case scenarios, including T_max,
P_max, (dT/dt)_max, and TMR_ad [2] [1].

Procedure:
Load a sample (10-20 ml) into a specially designed test cell equipped with a stirrer and

thermocouples.
Place the cell inside an adiabatic calorimeter jacket. The system tracks the sample temperature

and matches the jacket temperature to prevent heat loss.
Heat the sample using the "Heat-Wait-Search" method until a self-heating rate (typically >

0.02°C/min) is detected.
Once detection occurs, the test enters an adiabatic mode, allowing the runaway reaction to

proceed fully.
The software records all temperature and pressure data until the reaction completes and the

vessel cools.

Frequently Asked Questions
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What is the most critical parameter to monitor for ABVN storage? The storage temperature is

paramount. It must be kept well below the exothermic onset temperature of 30-50°C [1]. The Time to

Maximum Rate under adiabatic conditions (TMR_ad) is only 8.3 minutes at 70°C [2], meaning a

runaway reaction can become unstoppable very quickly once initiated.

What should I do if I suspect my ABVN sample has been contaminated? Immediately isolate and

treat the sample as highly hazardous. Data shows that mixing ABVN with acids or alkalies

significantly increases its thermal hazard, leading to a lower onset temperature and a more violent

decomposition [2]. Consult your site's hazardous materials specialist for safe disposal procedures.

Which calorimetric method is better for process safety design: DSC or VSP2? Both are used

complementarily. DSC is excellent for initial screening, determining fundamental thermal properties

like decomposition onset and energy using very small samples [2] [1]. VSP2 provides essential

adiabatic data that simulates a real-world runaway reaction in a vessel, which is directly used for

designing emergency relief systems and understanding large-scale behavior [2].

Troubleshooting Common Experimental Issues

Problem: Unusually low decomposition onset temperature during DSC testing.

Possible Cause: Contamination of the sample, especially with acids, alkalies, or even catalytic
impurities from handling equipment [2].

Solution: Ensure all tools and containers are meticulously clean. Use high-purity reagents and
store ABVN away from incompatible substances.

Problem: Significant variation in thermal data between different test runs.

Possible Cause: Inconsistent sample mass or heating rates in calorimetry experiments [2].
Solution: Standardize experimental protocols. Use small, consistent sample masses (e.g., 1-2

mg for DSC) and constant, documented heating rates to ensure reproducibility.

Problem: Pressure surge during a small-scale reaction involving ABVN.

Possible Cause: Rapid decomposition of ABVN, releasing nitrogen gas and other volatile

compounds, leading to a sharp pressure increase [2].
Solution: Review the reaction temperature to ensure it remains low. Implement robust pressure

relief devices (e.g., burst discs) on all reaction vessels, sized using adiabatic calorimetry data
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(e.g., from VSP2).

Visual Guide to Experimental Workflows

The following diagrams, generated with Graphviz, illustrate key experimental setups and safety concepts.

Thermal Hazard Assessment Workflow
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ABVN Decomposition Pathway
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To cite this document: Smolecule. [ABVN thermal runaway prevention]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b579433#abvn-thermal-runaway-prevention]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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